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Compound Name:
N4-Spermine cholesterol

carbamate

Cat. No.: B6595069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N4-Spermine cholesterol carbamate, also known as GL67, is a widely utilized cationic lipid

essential in the formulation of non-viral vectors for gene therapy. Its unique structure, featuring

a cholesterol anchor, a carbamate linker, and a polycationic spermine headgroup, facilitates the

encapsulation and delivery of nucleic acids into cells. Understanding the chemical stability of

this molecule is paramount for ensuring the safety, efficacy, and shelf-life of lipid-based drug

delivery systems. This technical guide provides a comprehensive analysis of the known stability

profile of N4-Spermine cholesterol carbamate, outlines potential degradation pathways, and

details relevant experimental methodologies.

Core Chemical Structure and Properties
N4-Spermine cholesterol carbamate is a multivalent ionizable cationic lipid.[1] Its

amphipathic nature, with a hydrophobic cholesterol moiety and a hydrophilic spermine

headgroup, allows it to self-assemble into liposomes.[2] The carbamate linkage provides a

covalent bridge between the cholesterol anchor and the spermine headgroup.
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Property Value Reference

Formal Name

3β-[(3-aminopropyl)[4-[(3-

aminopropyl)amino]butyl]carba

mate] cholest-5-en-3-ol

[1]

Synonyms
GL67, N4-Spermine

Cholesteryl Carbamate
[1]

CAS Number 179075-30-0 [1]

Molecular Formula C38H70N4O2 [1]

Formula Weight 615.0 g/mol [1]

Known Stability Data
Quantitative data on the chemical stability of N4-Spermine cholesterol carbamate in solution

under various conditions (e.g., pH, temperature) is not extensively available in the public

domain. However, information regarding its stability in solid form and within formulations

provides valuable insights.
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Condition Observation Source

Solid State Storage

Stable for at least 4 years

when stored as a crystalline

solid at -20°C.

[1]

Liposome Formulation

Forms stable liposome

complexes with nucleic acids,

protecting them from

degradation.[2][3] The stability

of these lipoplexes can be

influenced by the biological

environment.

[2][3]

Biological Fluids

Some studies have suggested

that mRNA-GL67 liposome

complexes may have limited

stability in biological fluids,

potentially impacting in vivo

performance.

Potential Degradation Pathways
While specific degradation pathways for N4-Spermine cholesterol carbamate have not been

explicitly detailed in the literature, the chemical nature of the molecule, particularly the

carbamate linkage, suggests potential routes of degradation. The primary pathway for

carbamate degradation is hydrolysis.

Carbamate Hydrolysis
The carbamate bond is susceptible to hydrolysis, which would lead to the cleavage of the

molecule into cholesterol and N4-spermine carbamic acid, with the latter likely decomposing

further. This reaction can be catalyzed by both acid and base. The stability of the carbamate

linkage is generally considered to be greater than that of an ester linkage but less than an

amide bond.
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Hypothesized Hydrolytic Degradation of N4-Spermine Cholesterol Carbamate

N4-Spermine Cholesterol Carbamate Hydrolysis (H₂O, H⁺/OH⁻) Cholesterol N4-Spermine Carbamic Acid (unstable) Spermine CO₂
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Oxidative Degradation
The cholesterol moiety contains a double bond which could be susceptible to oxidation. The

spermine portion also contains amine groups that could undergo oxidation. These oxidative

processes would likely be influenced by factors such as exposure to light, oxygen, and the

presence of metal ions.

Experimental Protocols
Detailed experimental protocols for the stability testing of N4-Spermine cholesterol
carbamate are not readily available. However, the synthesis and characterization of similar

cholesteryl polyamine carbamates involve techniques that would be applicable to stability-

indicating assays.

Synthesis of Cholesteryl Polyamine Carbamates
The synthesis of these compounds often involves an orthogonal protection strategy for the

polyamine. A general workflow is as follows:

General Synthesis Workflow

Protect Spermine
(e.g., with Boc/TFA groups)

React with Cholesteryl
Chloroformate

Deprotection of
Polyamine

Purification
(e.g., HPLC)
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A detailed synthesis protocol for cholesteryl polyamine carbamates has been described by

Geall et al. (2000), which involves the use of trifluoroacetyl and Boc-protecting groups.[4]

Analytical Methods for Stability Assessment
To assess the chemical stability of N4-Spermine cholesterol carbamate, a stability-indicating

analytical method would need to be developed and validated. High-Performance Liquid

Chromatography (HPLC) coupled with a suitable detector (e.g., Charged Aerosol Detector,

Evaporative Light Scattering Detector, or Mass Spectrometry) would be the method of choice.

Methodology Outline:

Forced Degradation Studies: The molecule would be subjected to stress conditions (e.g.,

acidic, basic, oxidative, thermal, and photolytic stress) to generate degradation products.

Chromatographic Separation: An HPLC method would be developed to separate the parent

molecule from all generated degradation products. This typically involves screening different

columns, mobile phases, and gradient conditions.

Detection and Identification: A mass spectrometer would be used to identify the mass of the

degradation products, aiding in the elucidation of the degradation pathways.

Method Validation: The developed HPLC method would be validated according to ICH

guidelines for specificity, linearity, accuracy, precision, and robustness.

Stability Studies: The validated method would then be used to quantify the degradation of

N4-Spermine cholesterol carbamate in real-time and accelerated stability studies under

defined storage conditions.

Conclusion
While N4-Spermine cholesterol carbamate demonstrates good stability in its solid form, a

comprehensive understanding of its stability in solution and within formulations requires further

investigation. The carbamate linkage is a key determinant of its chemical stability, with

hydrolysis being a primary potential degradation pathway. The development and application of

robust, stability-indicating analytical methods are crucial for accurately defining its degradation

profile, which is essential for the development of safe and effective gene delivery systems.
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Researchers and drug development professionals should consider these factors when

formulating and evaluating lipid nanoparticle systems containing this important cationic lipid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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